![molecular formula C7H11BrN2O B2596700 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ylmethanol;hydrobromide CAS No. 2411248-00-3](/img/structure/B2596700.png)
6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ylmethanol;hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol is a chemical compound with the CAS Number: 112513-79-8 and a molecular weight of 124.14 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol has been reported in several studies . For instance, one method involves the use of the Marckwald reaction starting from readily available aminocarbonyl compounds . This two-step procedure has been reported to afford the product in high yield and can be used for the preparation of bulk quantities .Molecular Structure Analysis
The crystal structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole has been reported . The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension . The crystal cohesion is achieved by C—H N hydrogen bonds .Chemical Reactions Analysis
The nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles has been used to synthesize the corresponding 3-nitro derivatives .Physical And Chemical Properties Analysis
6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ol is a solid at room temperature .Scientific Research Applications
Antibacterial and Antifungal Activity
Research by Demchenko et al. (2021) explored the synthesis of new 3-Aryl-5H-pyrrolo[1,2-a]imidazole quaternary salts, which include derivatives of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazol. These compounds were found to exhibit significant antibacterial and antifungal activities. This study underscores the potential of these compounds in the development of new antimicrobial agents. The broad activity spectrum of certain derivatives towards various bacterial and fungal strains highlights their importance in addressing antimicrobial resistance (Demchenko et al., 2021).
Chemical Synthesis and Functionalization
Gallagher and Adams (1989) discussed the C-7 functionalization of 6,7-dihydro[5H]pyrrolo[1,2-a]imidazoles, where these compounds were activated towards functionalization at C-7 via conversion to quaternary imidazolium salts. This work is pivotal for the chemical synthesis community, offering a pathway for the functionalization of this scaffold, which can be applied in the synthesis of complex molecules (Gallagher & Adams, 1989).
Luminescent Materials
Tomashenko et al. (2017) reported on the copper-catalyzed intramolecular C arylation of Pyrrolylimidazolium salts, leading to the synthesis of luminescent heterotetracyclic frameworks. These frameworks, derived from the structural manipulation of pyrroloimidazoles, indicate the potential use of these compounds in the development of new materials with desirable optical properties (Tomashenko et al., 2017).
Drug Discovery and Development
Pyrrolo[1,2-a]imidazoles serve as key intermediates or structural motifs in the synthesis of pharmaceuticals. Fu Chun (2007) discussed their use in the synthesis of plant protection agents, synthetic resins, antioxidants, and plastics, highlighting their significance beyond biomedicine. Specifically, the mention of their role in the production of Cefpirome, a fourth-generation antibiotic, showcases their utility in drug development (Fu Chun, 2007).
Safety and Hazards
Future Directions
The crystal structure of 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole is presented in order to characterize and establish a structure stability relationship of cyclic imidazole derivative families for imidazolium ionic liquid research applications . This suggests that future research could focus on the use of this compound in the development of new ionic liquids.
Mechanism of Action
Target of Action
The primary target of the compound 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-7-ylmethanol;hydrobromide, also known as EN300-7544051, is the WDR5 WIN-site . WDR5 is a chromatin-regulatory scaffold protein that is overexpressed in various cancers .
Mode of Action
EN300-7544051 interacts with its target, the WDR5 WIN-site, by binding to it . This interaction results in the inhibition of WDR5, which can lead to the disruption of its role in various cancers .
Biochemical Pathways
The action of EN300-7544051 affects the WDR5-related pathways. WDR5 is known to play a crucial role in chromatin remodeling and gene transcription . By inhibiting WDR5, EN300-7544051 can potentially alter these pathways and their downstream effects.
Pharmacokinetics
The compound’s structure and its interaction with the wdr5 win-site suggest that it may have favorable pharmacokinetic properties .
Result of Action
The molecular and cellular effects of EN300-7544051’s action primarily involve the inhibition of WDR5. This can lead to changes in gene transcription and potentially disrupt the growth and proliferation of cancer cells .
Properties
IUPAC Name |
6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-7-ylmethanol;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.BrH/c10-5-6-1-3-9-4-2-8-7(6)9;/h2,4,6,10H,1,3,5H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBXYSBNVOZCASV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C=CN=C2C1CO.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.